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Foreword
This technical guide provides a comprehensive overview of 3-Methyl-2-oxovaleric acid, a

compound of significant interest in metabolic research and clinical diagnostics. While

referenced under CAS number 3469-08-7, it is more commonly identified by CAS numbers

1460-34-0 (for the acid form) and 3715-31-9 (for its sodium salt). This guide is intended for

researchers, scientists, and drug development professionals, offering in-depth insights into its

properties, metabolic significance, and critical safety data to ensure its proper handling in a

laboratory setting.

Introduction and Metabolic Significance
3-Methyl-2-oxovaleric acid, also known as α-keto-β-methylvaleric acid, is a crucial intermediate

in the catabolism of the branched-chain amino acid (BCAA) isoleucine.[1][2] It is formed from

isoleucine through the action of the enzyme branched-chain aminotransferase.[1][3] In a

healthy metabolic state, it is further processed by the branched-chain α-keto acid

dehydrogenase complex (BCKDC).[1][4]

However, the primary significance of this compound in clinical and research settings stems

from its role as a biomarker for certain metabolic disorders.[1][5] Elevated levels of 3-methyl-2-

oxovaleric acid and other branched-chain keto acids are indicative of a dysfunction in the
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BCKDC enzyme complex.[1][6] This dysfunction is the hallmark of Maple Syrup Urine Disease

(MSUD), a rare but serious inherited metabolic disorder.[1][2][4][6][7] The accumulation of

these keto acids leads to neurotoxicity and severe neurological complications, including

developmental delays and, if untreated, can be fatal.[1][7] Consequently, monitoring the levels

of 3-methyl-2-oxovaleric acid in blood and urine is a critical diagnostic tool for MSUD.[1][5]

Beyond its role in MSUD, this compound is also studied for its potential neurotoxic effects.[8][9]

As a neurotoxin, acidogen, and metabotoxin, its accumulation can damage nerve cells and

disrupt cellular energy metabolism.[7][8][9] Research has explored its effects on cellular

processes, such as the phosphorylation of intermediate filaments in the cerebral cortex and its

impact on microglial cells under stress.[10][11]

Physicochemical Properties
Understanding the physicochemical properties of 3-Methyl-2-oxovaleric acid is fundamental for

its application in research and for developing appropriate handling and storage protocols.

Property Value Reference(s)

Chemical Formula C6H10O3 [1][5]

Molecular Weight 130.14 g/mol [5][9]

Appearance
White to light yellow crystalline

powder
[5][12]

Odor Slight fruity aroma [5]

Melting Point 42°C [12]

Boiling Point 84 °C at 18 mmHg [12]

Solubility Soluble in water and ethanol. [5]

pKa 2.65 ± 0.54 (Predicted) [12]

Storage Temperature 2-8°C
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While primarily known as an endogenous metabolite, 3-Methyl-2-oxovaleric acid and its sodium

salt are commercially available for research purposes.[12] In the laboratory, it serves as a

substrate to investigate the specificity, distribution, and kinetics of α-keto acid dehydrogenases.

It is also utilized to inhibit the mitochondrial α-ketoglutarate dehydrogenase complex (KGDHC)

to induce and study nerve cell death, providing a model for understanding the neurotoxic

effects observed in MSUD.[11] Furthermore, its potential as a reactive oxygen scavenger has

been a subject of study.

Experimental Workflow: Studying Neurotoxicity in Cell
Culture
The following is a generalized workflow for investigating the neurotoxic effects of 3-Methyl-2-

oxovaleric acid on a neuronal cell line.
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Caption: Workflow for assessing the neurotoxicity of 3-Methyl-2-oxovaleric acid.
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Safety Data and Handling Protocols
Given its hazardous properties, strict adherence to safety protocols is paramount when

handling 3-Methyl-2-oxovaleric acid and its salts.

Hazard Identification and Classification
The compound is classified as follows:

Acute toxicity, oral (Category 4)[13]

Skin corrosion/irritation (Category 2)[13]

Serious eye damage/eye irritation (Category 2A)[13]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[13]

The GHS pictograms associated with these hazards is the exclamation mark (GHS07), and the

signal word is "Warning".[13]

Personal Protective Equipment (PPE) and Engineering
Controls
A risk assessment should always be conducted before handling this compound. The following

are minimum requirements:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[13] An eyewash station and safety shower must be readily accessible.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[13]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[13]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

(e.g., N95) is recommended.

Safe Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust.[13] Wash

hands thoroughly after handling.[13] Do not eat, drink, or smoke in the work area.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13] The

recommended storage temperature is 2-8°C.

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[13][14]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Seek medical attention.[13][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[13][14]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[13][14]

Safety Workflow Diagram
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Caption: Safe handling workflow for 3-Methyl-2-oxovaleric acid.

Conclusion
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3-Methyl-2-oxovaleric acid is a metabolite of profound importance in the study of branched-

chain amino acid metabolism and its associated inborn errors. Its role as a key biomarker for

Maple Syrup Urine Disease underscores its clinical relevance. For researchers, it serves as a

valuable tool for investigating neurodegenerative processes and metabolic pathways. However,

its inherent toxicological properties necessitate a thorough understanding and strict adherence

to safety protocols. This guide provides the foundational knowledge for the safe and effective

use of this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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